Cas no 1073354-05-8 (2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile)

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile is a boronic ester derivative of nicotinonitrile, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions and compatibility with a wide range of reaction conditions, making it suitable for constructing complex heterocyclic frameworks. The electron-withdrawing nitrile and methoxy groups enhance its reactivity in palladium-catalyzed transformations, while the pinacol boronate moiety ensures efficient transmetalation. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of pyridine scaffolds is required. Its crystalline nature facilitates purification and handling, ensuring consistent performance in synthetic applications.
2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile structure
1073354-05-8 structure
Product Name:2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
CAS No:1073354-05-8
MF:C13H17BN2O3
MW:260.096683263779
MDL:MFCD11504968
CID:841961
PubChem ID:46739136
Update Time:2025-08-04

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
    • 2-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-nicotinonitrile
    • 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
    • 3-Cyano-2-methoxypyridine-5-boronic acid pinacol ester
    • RW3586
    • FT-0756232
    • PS-13071
    • 3-Cyano-2-methoxypyridine-5-boronic acid,pinacol ester
    • 5-CYANO-6-METHOXYPYRIDINE-3-BORONIC ACID PINACOL ESTER
    • AKOS015999250
    • (5-CYANO-6-METHOXYPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • CS-0174439
    • 3-Cyano-2-methoxypyridine-5-boronic acid, pinacol ester
    • AM802896
    • MFCD11504968
    • 1073354-05-8
    • J-509814
    • DTXSID20674767
    • MB09902
    • EN300-318551
    • JIDHBYJKXYDCDB-UHFFFAOYSA-N
    • SCHEMBL3451096
    • 2-METHOXY-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-3-CARBONITRILE
    • DB-057895
    • MDL: MFCD11504968
    • Inchi: 1S/C13H17BN2O3/c1-12(2)13(3,4)19-14(18-12)10-6-9(7-15)11(17-5)16-8-10/h6,8H,1-5H3
    • InChI Key: JIDHBYJKXYDCDB-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC(=C(C#N)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 260.13300
  • Monoisotopic Mass: 260.1332226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 64.37000
  • LogP: 1.26108

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile Pricemore >>

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2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile Production Method

Additional information on 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile

Introduction to CAS No. 1073354-05-8: 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile

The compound CAS No. 1073354-05-8, also known as 2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which includes a dioxaborolane moiety and a nicotinonitrile framework. The presence of these functional groups makes it an invaluable building block in the construction of complex molecules with potential pharmacological activities.

The dioxaborolane group in this compound is particularly noteworthy due to its versatility in cross-coupling reactions. Recent advancements in the field of Suzuki coupling have highlighted the importance of such boronic esters in forming biaryl bonds—a critical step in the synthesis of numerous bioactive compounds. The methyl-substituted dioxaborolane moiety not only enhances the stability of the compound but also facilitates its reactivity under mild reaction conditions.

The nicotinonitrile framework of this compound contributes significantly to its electronic properties. The cyano group attached to the pyridine ring imparts strong electron-withdrawing effects, which can influence the overall reactivity and selectivity of the molecule during various synthetic transformations. This feature has been exploited in recent studies to design novel heterocyclic compounds with potential applications in drug discovery.

In terms of synthesis, CAS No. 1073354-05-8 can be prepared through a variety of methods that emphasize both efficiency and scalability. One common approach involves the coupling of a boronic acid derivative with a suitably substituted nicotinonitrile under palladium-catalyzed conditions. This method aligns with current trends in green chemistry by minimizing waste and utilizing renewable resources where possible.

The application of this compound extends beyond traditional organic synthesis into areas such as materials science and catalysis. Researchers have recently explored its use as a precursor for generating highly functionalized aromatic systems that exhibit unique optical and electronic properties. These systems hold promise for applications in organic electronics and optoelectronics.

In conclusion, CAS No. 1073354-05-8 stands as a testament to the ongoing innovation in chemical synthesis and its pivotal role in advancing modern science. Its combination of structural complexity and functional versatility ensures that it remains a cornerstone in the development of novel chemical entities with diverse applications across multiple disciplines.

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